Cas no 179806-56-5 (Butanoic acid, 4-​amino-​3-​methyl-​, methyl ester, hydrochloride, (S))

• Product Name: Butanoic acid, 4-​amino-​3-​methyl-​, methyl ester, hydrochloride, (S)
• CAS No: 179806-56-5
• CID: 2102840
• Update Time: 2025-10-16

Butanoic acid, 4-​amino-​3-​methyl-​, methyl ester, hydrochloride, (S) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-?amino-?3-?methyl-?, methyl ester, hydrochloride, (S)
• Butanoic acid, 4-​amino-​3-​methyl-​, methyl ester, hydrochloride, (S)

Additional information on Butanoic acid, 4-​amino-​3-​methyl-​, methyl ester, hydrochloride, (S)

Butanoic Acid, 4-Amino-3-Methyl-, Methyl Ester, Hydrochloride, (S)

The compound with CAS No. 179806-56-5, commonly referred to as Butanoic acid, 4-amino-3-methyl-, methyl ester, hydrochloride, (S), is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its (S)-configuration, which denotes its specific stereochemistry. The molecule consists of a butanoic acid backbone with an amino group at the 4-position and a methyl group at the 3-position. The methyl ester group further modifies its chemical properties, making it a versatile compound for various applications.

Recent studies have highlighted the potential of this compound in drug discovery and biological research. Its structure allows for interactions with various biological systems, making it a valuable tool in understanding complex biochemical processes. For instance, researchers have explored its role in enzyme inhibition and receptor binding, which are critical areas in the development of new therapeutic agents.

The synthesis of Butanoic acid, 4-amino-3-methyl-, methyl ester, hydrochloride, (S) involves advanced techniques such as enantioselective synthesis and stereochemical control. These methods ensure the production of the desired enantiomer with high purity and yield. The use of chiral catalysts and asymmetric induction has been pivotal in achieving the correct stereochemistry for this compound.

In terms of applications, this compound has shown promise in pharmaceutical development, particularly in the design of drugs targeting specific biological pathways. Its ability to act as a substrate or inhibitor in enzymatic reactions makes it a valuable asset in drug design pipelines. Additionally, its role as a building block in more complex molecules has been explored in recent studies.

The physical properties of this compound are also noteworthy. Its molecular weight, melting point, and solubility characteristics make it suitable for various experimental conditions. Researchers have utilized these properties to optimize reaction conditions and improve the efficiency of their experiments.

Furthermore, the compound's stability under different environmental conditions has been studied extensively. Understanding its stability is crucial for its storage and transportation, ensuring that it retains its properties during handling and use in research settings.

In conclusion, Butanoic acid, 4-amino-3-methyl-, methyl ester, hydrochloride, (S) is a multifaceted compound with significant potential in organic chemistry and pharmaceutical research. Its unique structure and stereochemistry make it a valuable tool for exploring complex biological systems and developing innovative therapeutic agents.